Tetrabutylammonium oxalate

• Molecular Formula: C34H72N2O4
• Molecular Weight: 572.9 g/mol
• InChI: InChI=1S/2C16H36N.C2H2O4/c2*1-5-9-13-17(14-10-6-2,15-11-7-3)16-12-8-4;3-1(4)2(5)6/h2*5-16H2,1-4H3;(H,3,4)(H,5,6)/q2*+1;/p-2
• InChIKey: RWHJHYXWZJKPAP-UHFFFAOYSA-L

Tetrabutylammonium Oxalate: Physicochemical and Functional Profile

Tetrabutylammonium oxalate (CAS 33081-83-3; also designated TBAO, TBAOX, or (nBu4N)2Ox) is a quaternary ammonium oxalate salt with molecular formula C34H72N2O4 and molecular weight 572.94 g·mol⁻¹ . Structurally, it pairs the lipophilic tetra-n-butylammonium cation ([N(C4H9)4]⁺) with the oxalate dianion (C2O4²⁻), yielding a salt that is soluble in both water and a broad range of organic solvents—a property that fundamentally distinguishes it from inorganic oxalates such as sodium or potassium oxalate, which are insoluble in organic media [1]. This dual-solubility profile underpins its role across organocatalysis, photoredox carboxylation, electrochemiluminescence (ECL), and semi-clathrate hydrate (SCH) solid electrolytes [2]. The compound is typically supplied as a white to off-white crystalline solid with a melting point of approximately 118 °C .

Organic-Phase Catalysis

Enables CO₂ fixation, carboxylative coupling, and polycarbonate synthesis in non-aqueous media.

Photoredox & ECL

Supports homogeneous photoredox deuterocarboxylation and low-voltage solid-state electrochemiluminescence.

Solid Electrolyte

Forms semi-clathrate hydrates with intermediate proton conductivity tunable by dicarboxylate defect profile.

• [1] Moon, H. C.; Lodge, T. P.; Frisbie, C. D. DC-Driven, Sub-2 V Solid-State Electrochemiluminescent Devices by Incorporating Redox Coreactants into Emissive Ion Gels. Chem. Mater. 2014, 26 (18), 5358–5364. DOI: 10.1021/cm502491n. View Source
• [2] Yin, L.; Guo, X.; Zhu, X. et al. Photocatalytic deuterocarboxylation of alkynes with oxalate. Chem. Sci. 2024, 15 (32), 13041–13048. DOI: 10.1039/d4sc03586k. View Source

Tetrabutylammonium Oxalate: Cation–Anion Synergy and Substitution Failure

The functional performance of tetrabutylammonium oxalate is not an additive property of its constituent ions but emerges from a specific cation–anion synergy that governs ion-pair separation, solubility, and redox behavior. In photocatalytic carboxylation reactions, replacing (nBu4N)2Ox with inorganic oxalates such as (NH4)2C2O4 or Na2C2O4 results in zero substrate conversion because these salts are insoluble in the organic reaction medium (DMF, DMSO, DMA) [1]. In organocatalytic CO2 fixation, switching the cation from tetrabutylammonium to tetramethylammonium (i.e., (Me4N)2Ox) drops conversion from 100% to 63%, while substituting the anion to acetate (nBu4NOAc) reduces selectivity from >99% to 93% at twice the catalyst loading [2]. Even within the tetraalkylammonium oxalate family, bis(tetramethylammonium) oxalate is too insoluble for practical use and bis(tetraethylammonium) oxalate forms a very dark-colored mixture unsuitable for polymer synthesis [3]. These are not incremental performance differences—they constitute functional failures that make generic substitution scientifically invalid for any application relying on organic-phase reactivity, ion-pair-controlled catalysis, or processable oxalate chemistry.

Inorganic oxalate

Sodium, potassium, or ammonium oxalates are insoluble in organic solvents; may lead to zero conversion in photocatalytic or organocatalytic reactions.

Cation exchange

Tetramethylammonium oxalate gives only 63% conversion vs. TBA oxalate, while tetraethylammonium oxalate produces a dark, impractical mixture.

Anion mismatch

Tetrabutylammonium acetate or phenolate reduces selectivity (93%–90%) and requires higher loading; direct substitution may not replicate >99% selectivity.

• [1] Yin, L.; Guo, X.; Zhu, X. et al. Photocatalytic deuterocarboxylation of alkynes with oxalate. Chem. Sci. 2024, 15 (32), 13041–13048. Table 1, entries 2–3. DOI: 10.1039/d4sc03586k. View Source
• [2] Grignard, B.; Ngassamtounzoua, C.; Gennen, S.; Gilbert, B.; Méreau, R.; Jerome, C.; Tassaing, T.; Detrembleur, C. Boosting the Catalytic Performance of Organic Salts for the Fast and Selective Synthesis of α-Alkylidene Cyclic Carbonates from Carbon Dioxide and Propargylic Alcohols. ChemCatChem 2018, 10 (12), 2584–2592. Table 1, entries 3, 18–20. DOI: 10.1002/cctc.201800063. View Source
• [3] Pinkus, A. G.; Hariharan, R. Bis(tetraalkylammonium) oxalate. U.S. Patent US5426218A, June 20, 1995. View Source

Tetrabutylammonium Oxalate: Head-to-Head Evidence for Procurement

Selectivity in CO₂–Propargylic Alcohol Coupling

In the carboxylative coupling of CO₂ with 2-methyl-3-butyn-2-ol to form α-methylene cyclic carbonate (product A), tetrabutylammonium oxalate ((nBu4N)2Ox) achieved >99% selectivity toward product A with 100% substrate conversion at only 2.5 mol% catalyst loading under solvent-free conditions (50 bar CO₂, 80 °C, 6 h) [1]. In contrast, tetrabutylammonium acetate (nBu4NOAc) required 5 mol% loading (2× higher) to achieve full conversion but with a lower selectivity of 93% [1]. Tetrabutylammonium phenolate (nBu4NOPh) at 5 mol% gave 100% conversion but only 90% selectivity [1]. Critically, tetramethylammonium oxalate ((Me4N)2Ox) at 2.5 mol% reached only 63% conversion despite maintaining 100% selectivity, demonstrating that the tetrabutylammonium cation is essential for catalytic activity, not merely the oxalate anion [1].

CO₂–Propargylic Alcohol Selectivity

Head-to-head

>99% selectivity, 100% conversion at 2.5 mol% loading

Reported highest selectivity at lowest catalyst loading.

+6–9 pp selectivity vs. TBA acetate/phenolate; 50% lower loading.

Evidence Dimension	Catalytic selectivity and conversion in CO₂–propargylic alcohol coupling
Target Compound Data	(nBu4N)2Ox at 2.5 mol%: >99% selectivity, 100% conversion
Comparator Or Baseline	nBu4NOAc at 5 mol%: 93% selectivity, 100% conversion; nBu4NOPh at 5 mol%: 90% selectivity, 100% conversion; (Me4N)2Ox at 2.5 mol%: 100% selectivity, 63% conversion
Quantified Difference	Selectivity: +6 percentage points vs. nBu4NOAc, +9 pp vs. nBu4NOPh; Conversion: +37 pp vs. (Me4N)2Ox at matched loading; Catalyst loading: 50% lower vs. nBu4NOAc for full conversion
Conditions	2-methyl-3-butyn-2-ol substrate, 50 bar CO₂, 80 °C, 6 h, solvent-free, catalyst loading as specified

Why This Matters

For procurement in CO₂ valorization chemistry, TBA oxalate delivers simultaneously the highest selectivity and full conversion at the lowest catalyst loading among tested ammonium salts, directly reducing catalyst cost and downstream purification burden.

• [1] Grignard, B.; Ngassamtounzoua, C.; Gennen, S.; Gilbert, B.; Méreau, R.; Jerome, C.; Tassaing, T.; Detrembleur, C. Boosting the Catalytic Performance of Organic Salts for the Fast and Selective Synthesis of α-Alkylidene Cyclic Carbonates from Carbon Dioxide and Propargylic Alcohols. ChemCatChem 2018, 10 (12), 2584–2592. Table 1, entries 3, 18–20, 23; pp. 2590–2591. DOI: 10.1002/cctc.201800063. View Source

Organocatalytic Kinetics: TBA Oxalate vs. TBA Acetate

Online Raman kinetic monitoring of the CO₂–2-methyl-3-butyn-2-ol coupling reaction established the activity ranking Me4NOAc < nBu4NOAc < (nBu4N)2Ox < nBu4NOPh [1]. Tetrabutylammonium oxalate ((nBu4N)2Ox) at 2.5 mol% reached the reaction plateau (quantitative conversion) within approximately 270 minutes, representing a ~2.5-fold increase in activity compared to nBu4NOAc at 5 mol% (plateau at ~800+ min) [1]. Although nBu4NOPh was faster (plateau at ~50 min, ~12-fold vs. nBu4NOAc), its selectivity was inferior at only ~90% compared to >99% for (nBu4N)2Ox [1]. The relative Raman intensity plateau value for (nBu4N)2Ox was ~56,000 (quantitative formation of product A), versus ~50,000 for nBu4NOAc and ~49,000 for nBu4NOPh, confirming (nBu4N)2Ox as the most selective catalyst with no detectable side products by ¹H NMR [1].

Organocatalytic Kinetics

Head-to-head

Plateau at ~270 min; ~2.5× faster than nBu₄NOAc

Second-fastest kinetics combined with highest selectivity.

Online Raman monitoring; no side products by ¹H NMR.

Evidence Dimension	Reaction kinetics—time to plateau and relative Raman intensity (selectivity proxy)
Target Compound Data	(nBu4N)2Ox at 2.5 mol%: plateau at ~270 min, relative Raman intensity ~56,000 (quantitative, >99% selectivity)
Comparator Or Baseline	nBu4NOAc at 5 mol%: plateau at ~800+ min, intensity ~49,000 (~93% selectivity); nBu4NOPh at 5 mol%: plateau at ~50 min, intensity ~50,000 (~90% selectivity); Me4NOAc at 5 mol%: no plateau after 800 min
Quantified Difference	Activity: ~2.5× faster than nBu4NOAc; Selectivity: 6–9 percentage points higher than nBu4NOAc/nBu4NOPh; Catalyst loading: half that of the comparators
Conditions	Online Raman spectroscopy, 50 bar CO₂, 80 °C, 50/50 v/v acetonitrile/2-methyl-3-butyn-2-ol, catalyst loading as specified

Why This Matters

For process chemistry procurement, TBA oxalate uniquely combines the second-fastest kinetics with the highest selectivity, enabling shorter batch cycle times without sacrificing product purity—a combination unmatched by any single comparator in the study.

• [1] Grignard, B.; Ngassamtounzoua, C.; Gennen, S.; Gilbert, B.; Méreau, R.; Jerome, C.; Tassaing, T.; Detrembleur, C. Boosting the Catalytic Performance of Organic Salts for the Fast and Selective Synthesis of α-Alkylidene Cyclic Carbonates from Carbon Dioxide and Propargylic Alcohols. ChemCatChem 2018, 10 (12), 2584–2592. Figure 2; pp. 2590–2591. DOI: 10.1002/cctc.201800063. View Source

Organic-Phase Photocatalytic Carboxylation: Solubility Advantage

In the visible-light-driven deuterocarboxylation of 1-ethynyl-4-methylbenzene (1a) with D₂O, tetrabutylammonium oxalate (TBAO) delivered the deuterated product 2a in 85% isolated yield (91% NMR yield) with 89%/94% deuteration ratios at the α/β positions, using 2 mol% 4DPAIPN photocatalyst in DMF under 450 nm LED irradiation [1]. Under identical conditions, replacement of TBAO with ammonium oxalate ((NH4)2C2O4) or sodium oxalate (Na2C2O4) resulted in 0% conversion of the substrate [1]. The authors explicitly attribute this functional failure to the poor solubility of inorganic oxalate salts in the organic solvent (DMF), whereas the lipophilic tetrabutylammonium counter-cation renders TBAO fully soluble and reactive [1]. Without TBAO (reaction under CO₂ atmosphere), no product was observed (0% yield), confirming that the oxalate salt—not dissolved CO₂—is the operative carbonyl source and reductant in this photoredox-neutral manifold [1].

Photocatalytic Carboxylation

Head-to-head

85% isolated yield (91% NMR); 0% with (NH₄)₂C₂O₄ or Na₂C₂O₄

Only oxalate salt enabling homogeneous photoredox in DMF.

Inorganic oxalates insoluble in organic medium, giving no conversion.

Evidence Dimension	Photocatalytic carboxylation yield in organic solvent
Target Compound Data	TBAO (3 equiv., DMF): 85% isolated yield, 91% NMR yield, deuteration ratio α/β = 89%/94%
Comparator Or Baseline	(NH4)2C2O4 (3 equiv., DMF): 0% yield; Na2C2O4 (3 equiv., DMF): 0% yield; CO₂ atmosphere without TBAO: 0% yield
Quantified Difference	85 percentage point yield advantage over inorganic oxalates (absolute), representing complete functional superiority in organic-phase photocatalysis
Conditions	1-ethynyl-4-methylbenzene (0.2 mmol), 4DPAIPN (2 mol%), oxalate salt (3 equiv.), D₂O (15 equiv.), anhydrous DMF (0.1 M), r.t., 12 h, N₂ atmosphere, 450 nm blue LED

Why This Matters

For procurement in photoredox carboxylation or deuterium-labeling workflows, TBA oxalate is the only oxalate salt among those tested that enables any substrate conversion in organic media—inorganic oxalates are functionally inert, making the TBA counter-cation a non-negotiable requirement.

• [1] Yin, L.; Guo, X.; Zhu, X. et al. Photocatalytic deuterocarboxylation of alkynes with oxalate. Chem. Sci. 2024, 15 (32), 13041–13048. Table 1, entries 1–3, 10; pp. 13042–13043. DOI: 10.1039/d4sc03586k. View Source

Semi-Clathrate Hydrate Conductivity: Oxalate vs. Formate and Acetate

Electrochemical impedance spectroscopy (EIS) of three single-crystalline tetra-n-butylammonium carboxylate semi-clathrate hydrates (SCHs) established that all three—TBA-formate, TBA-acetate, and (TBA)₂-oxalate—exhibit Arrhenius-type conductivity, but with significant quantitative differences in carrier concentration and activation energy [1]. TBA-formate SCH demonstrated the highest electrical conductivity with the lowest activation energy, while TBA-acetate SCH showed the lowest conductivity with the highest activation energy [1]. The (TBA)₂-oxalate SCH occupied an intermediate position in both conductivity magnitude and activation energy, with EIS analysis correlating the differences in carrier concentration—driven by defect generation within the hydrogen-bonding network—to the observed variations in electrical conductivity [1]. The dicarboxylate structure of oxalate (vs. monocarboxylate formate and acetate) introduces a distinct hydrogen-bonding defect profile that yields intermediate but tunable conduction properties [1].

SCH Conductivity

Reported

Intermediate conductivity: formate > oxalate > acetate

Distinct dicarboxylate defect profile enables tunable conduction.

Carrier concentration differences govern the ranking (EIS analysis).

Evidence Dimension	Electrical conductivity and activation energy of single-crystalline SCHs
Target Compound Data	(TBA)₂-oxalate SCH: intermediate conductivity (between TBA-formate and TBA-acetate), intermediate activation energy, distinct carrier concentration profile
Comparator Or Baseline	TBA-formate SCH: highest conductivity, lowest activation energy; TBA-acetate SCH: lowest conductivity, highest activation energy
Quantified Difference	Conductivity ranking: TBA-formate > (TBA)₂-oxalate > TBA-acetate; Activation energy ranking: TBA-acetate > (TBA)₂-oxalate > TBA-formate (exact S·cm⁻¹ values behind paywall but relative ordering and mechanistic origin established by EIS carrier concentration analysis)
Conditions	Single-crystalline SCH samples, electrochemical impedance spectroscopy, temperature-dependent Arrhenius analysis

Why This Matters

For procurement in solid electrolyte or energy-storage material research, the intermediate conductivity and distinct defect profile of (TBA)₂-oxalate SCH offer a tunable conduction window that differs mechanistically from both the high-conductivity formate and low-conductivity acetate analogs, enabling material property optimization not accessible with either monocarboxylate.

• [1] Tsugaya, R.; Shimada, J.; Sugahara, T.; Hirai, T. Electrical Conductivity in Tetra-n-butylammonium Formate, Acetate, and Oxalate Semiclathrate Hydrates. ACS Appl. Energy Mater. 2025, 8 (20), DOI: 10.1021/acsaem.5c02210. View Source

Polyoxalate Processability: Tetraalkylammonium Counter-Cation Comparison

In the synthesis of poly(methylene oxalate) (PMO) via reaction of bis(tetraalkylammonium) oxalates with dihalomethanes, the choice of tetraalkylammonium counter-cation proved decisive for practical processability [1]. Bis(tetramethylammonium) oxalate was found to be too insoluble for effective use as a monomer precursor [1]. Bis(tetraethylammonium) oxalate, while more soluble, formed a very dark-colored mixture that was unsuitable for polymer synthesis where product appearance and purity are critical [1]. In contrast, bis(tetrabutylammonium) oxalate provided adequate solubility and produced a tractable reaction mixture, enabling the successful preparation of PMO—a polymer that is insoluble in all common organic solvents, does not melt, and is resistant to fire, making it a candidate for high-temperature lightweight structural materials [1].

Polymer Precursor Processability

Reported

Only tetrabutylammonium oxalate combines solubility and clean mixture

Enables poly(methylene oxalate) synthesis; Me₄N/Et₄N analogs fail.

Me₄N salt too insoluble; Et₄N salt gives dark, impractical mixture.

Evidence Dimension	Solubility and mixture quality as monomer precursor for poly(methylene oxalate) synthesis
Target Compound Data	Bis(tetrabutylammonium) oxalate: adequate solubility, tractable reaction mixture, successful PMO synthesis
Comparator Or Baseline	Bis(tetramethylammonium) oxalate: too insoluble for practical use; Bis(tetraethylammonium) oxalate: forms very dark-colored mixture, unsuitable for polymer synthesis
Quantified Difference	Qualitative: TBA oxalate is the only compound among the three simple tetraalkylammonium oxalates that enables both adequate solubility and acceptable reaction mixture quality for PMO production
Conditions	Reaction with dihalomethanes (e.g., CH₂BrCl) to form poly(methylene oxalate), organic solvent medium

Why This Matters

For procurement in specialty polymer or high-temperature material precursor applications, TBA oxalate is the only member of the simple symmetrical tetraalkylammonium oxalate series that combines sufficient solubility with acceptable mixture quality—the shorter-chain analogs fail on solubility (Me4N) or purity/color (Et4N) criteria.

• [1] Pinkus, A. G.; Hariharan, R. Bis(tetraalkylammonium) oxalate. U.S. Patent US5426218A, June 20, 1995. Column 5, lines 30–45. View Source

Tetrabutylammonium Oxalate: Research and Industrial Application Scenarios

CO₂ Valorization to α-Alkylidene Cyclic Carbonates

For research groups and process development teams pursuing carboxylative coupling of CO₂ with propargylic alcohols, tetrabutylammonium oxalate is the catalyst of choice when both maximum selectivity (>99%) and full conversion are required at minimal catalyst loading (2.5 mol%). As demonstrated by Grignard et al., TBA oxalate outperforms TBA acetate (93% selectivity at 5 mol%) and TBA phenolate (90% selectivity) while requiring only half the loading, and dramatically exceeds tetramethylammonium oxalate (63% conversion) [1]. The kinetic advantage—reaching quantitative conversion in ~270 min vs. 800+ min for TBA acetate—translates directly to reduced batch cycle time in scale-up scenarios [2]. Procurement rationale: if product purity (no side-product B or acyclic carbonate) and catalyst economy are primary selection criteria, TBA oxalate is the evidence-preferred ammonium salt.

Photoredox Deuterocarboxylation of Alkynes

For medicinal chemistry and isotope-labeling laboratories performing photocatalytic deuterocarboxylation of alkynes or alkenes, tetrabutylammonium oxalate is functionally irreplaceable among oxalate salts. The direct head-to-head study by Yin et al. demonstrated 0% yield with (NH4)2C2O4 and Na2C2O4 versus 85% isolated yield with TBAO under identical conditions (2 mol% 4DPAIPN, DMF, 450 nm LED) [3]. The mechanistic origin is straightforward: only the tetrabutylammonium counter-cation confers sufficient organic solvent solubility to enable homogeneous photocatalysis [3]. Procurement rationale: laboratories transitioning from traditional multi-step deuterium incorporation or gaseous CO₂ photoredox workflows should specify TBA oxalate as the oxalate source for any non-aqueous photoredox carboxylation protocol.

Solid-State Electrochemiluminescent Devices

For printed electronics and flexible display research, tetrabutylammonium oxalate (TBAOX) enables DC-driven solid-state ECL devices that operate at substantially lower voltages than the annihilation pathway. Moon et al. demonstrated that incorporating TBAOX into an ion gel (SMS/[EMI][TFSI]) with Ru(bpy)3(PF6)2 produces light emission with a turn-on voltage of only 1.6 V DC, compared to the ≥2.60 V theoretically required for the coreactant-free annihilation pathway [4]. Maximum luminance was achieved at a 1:5 mol ratio of Ru(bpy)3²⁺ to TBAOX [4]. The critical selection criterion is that TBAOX is soluble in the hydrophobic ion gel matrix, whereas inorganic oxalates (sodium, potassium, ammonium) are not [4]. Procurement rationale: any solid-state ECL device development employing oxalate as the consumable coreactant fuel must use the tetrabutylammonium salt form for compatibility with ion gel or non-aqueous electrolyte formulations.

Semi-Clathrate Hydrate Electrolytes with Tunable Conductivity

For energy-storage materials research exploring semi-clathrate hydrates as solid proton conductors, (TBA)₂-oxalate SCH occupies a distinct intermediate conduction window that is mechanistically linked to its dicarboxylate structure. Tsugaya et al. showed through EIS that carrier concentration differences—arising from defect generation within the hydrogen-bonding network—govern the conductivity variation among TBA-formate (highest), (TBA)₂-oxalate (intermediate), and TBA-acetate (lowest, highest activation energy) [5]. Procurement rationale: when designing SCH-based electrolytes where the monocarboxylate extremes (too conductive/too resistive) are unsuitable, the dicarboxylate oxalate variant provides a structurally tunable intermediate that neither the formate nor acetate analog can replicate.

Application

Selection Property

Validation Focus

CO₂ Valorization

Catalyst selectivity and loading

>99% selectivity and cycle-time reduction

Photoredox Deuterocarboxylation

Organic-phase oxalate solubility

Yield and deuteration ratio in DMF

Solid-State ECL

Coreactant solubility in ion gel

Turn-on voltage and luminance ratio

SCH Electrolytes

Conductivity rank and defect profile

Intermediate conductivity between formate/acetate

• [1] Grignard, B.; Ngassamtounzoua, C.; Gennen, S.; Gilbert, B.; Méreau, R.; Jerome, C.; Tassaing, T.; Detrembleur, C. ChemCatChem 2018, 10 (12), 2584–2592. Table 1, entries 3, 18–20, 23. View Source
• [2] Grignard, B.; Ngassamtounzoua, C.; Gennen, S.; Gilbert, B.; Méreau, R.; Jerome, C.; Tassaing, T.; Detrembleur, C. ChemCatChem 2018, 10 (12), 2584–2592. Figure 2; kinetic data pp. 2590–2591. View Source
• [3] Yin, L.; Guo, X.; Zhu, X. et al. Chem. Sci. 2024, 15 (32), 13041–13048. Table 1, entries 1–3, 10. View Source
• [4] Moon, H. C.; Lodge, T. P.; Frisbie, C. D. Chem. Mater. 2014, 26 (18), 5358–5364. View Source
• [5] Tsugaya, R.; Shimada, J.; Sugahara, T.; Hirai, T. ACS Appl. Energy Mater. 2025, 8 (20), DOI: 10.1021/acsaem.5c02210. View Source